Cas no 2098066-51-2 (3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one)
![3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one structure](https://www.kuujia.com/scimg/cas/2098066-51-2x500.png)
3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one Chemical and Physical Properties
Names and Identifiers
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- F1907-5850
- AKOS026710219
- 2098066-51-2
- 1-(1,3,3a,4,6,6a-hexahydrofuro[3,4-c]pyrrol-5-yl)-3-chloropropan-1-one
- starbld0029502
- 3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one
- 1-Propanone, 3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)-
-
- Inchi: 1S/C9H14ClNO2/c10-2-1-9(12)11-3-7-5-13-6-8(7)4-11/h7-8H,1-6H2
- InChI Key: URQKPYFUTXTFKG-UHFFFAOYSA-N
- SMILES: ClCCC(N1CC2COCC2C1)=O
Computed Properties
- Exact Mass: 203.0713064g/mol
- Monoisotopic Mass: 203.0713064g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5Ų
- XLogP3: 0.2
Experimental Properties
- Density: 1.240±0.06 g/cm3(Predicted)
- Boiling Point: 352.4±37.0 °C(Predicted)
- pka: -0.18±0.20(Predicted)
3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F1907-5850-1g |
3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one |
2098066-51-2 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
Life Chemicals | F1907-5850-2.5g |
3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one |
2098066-51-2 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
Life Chemicals | F1907-5850-0.5g |
3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one |
2098066-51-2 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
TRC | C228641-1g |
3-Chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one |
2098066-51-2 | 1g |
$ 570.00 | 2022-04-01 | ||
Life Chemicals | F1907-5850-0.25g |
3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one |
2098066-51-2 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
TRC | C228641-100mg |
3-Chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one |
2098066-51-2 | 100mg |
$ 95.00 | 2022-04-01 | ||
Life Chemicals | F1907-5850-10g |
3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one |
2098066-51-2 | 95%+ | 10g |
$1684.0 | 2023-09-07 | |
TRC | C228641-500mg |
3-Chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one |
2098066-51-2 | 500mg |
$ 365.00 | 2022-04-01 | ||
Life Chemicals | F1907-5850-5g |
3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one |
2098066-51-2 | 95%+ | 5g |
$1203.0 | 2023-09-07 |
3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one Related Literature
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Monika Kos,Anita Jemec Kokalj,Gordana Glavan,Gregor Marolt,Primož Zidar,Janko Božič,Sara Novak,Damjana Drobne Environ. Sci.: Nano, 2017,4, 2297-2310
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2. Book reviews
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Jie Zhang,Yuming Guo,Hui Fang,Weili Jia,Han Li,Lin Yang,Kui Wang New J. Chem., 2015,39, 6951-6957
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Taoyi Chen,Thomas A. Manz RSC Adv., 2019,9, 17072-17092
Additional information on 3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one
3-Chloro-1-(Tetrahydro-1H-Furo[3,4-c]pyrrol-5(3H)-yl)Propan-1-one (CAS No. 2098066-51-2)
The compound 3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one (CAS No. 2098066-51-2) is a fascinating molecule with a complex structure and diverse potential applications. This compound belongs to the class of organochlorides, which are widely studied in various fields such as pharmacology, materials science, and organic synthesis. The molecule's structure features a chlorine atom attached to a propanone backbone, which is further connected to a tetrahydrofuro[3,4-c]pyrrole ring system. This unique combination of functional groups and ring systems makes it a subject of interest for researchers exploring its chemical properties and biological activities.
Recent studies have highlighted the importance of understanding the synthesis and characterization of this compound. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to elucidate its structural features. The compound's stereochemistry has been a focal point, with investigations into the stability and reactivity of its enantiomers under various conditions. These studies are crucial for applications in asymmetric synthesis and drug development.
The biological activity of 3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one has been explored in several contexts. For instance, recent research has demonstrated its potential as a modulator of cellular signaling pathways, particularly in cancer biology. The compound has shown promise in inhibiting key enzymes involved in tumor progression, making it a candidate for further preclinical studies. Additionally, its ability to interact with membrane receptors has been investigated, suggesting potential applications in neurodegenerative diseases.
In the realm of materials science, this compound has been examined for its role in the development of novel polymers and coatings. Its unique electronic properties make it a valuable component in the synthesis of advanced materials with tailored functionalities. Researchers have also explored its use as a precursor in the fabrication of nanoparticles, where its chlorine substituent plays a critical role in controlling particle size and surface chemistry.
From an environmental perspective, the degradation pathways of this compound have been studied to assess its impact on ecosystems. Findings indicate that under specific conditions, such as UV irradiation or microbial activity, the compound undergoes rapid transformation into less hazardous byproducts. This information is vital for ensuring sustainable practices in industries handling such compounds.
Looking ahead, the continued exploration of 3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one holds significant promise across multiple disciplines. Its versatile structure lends itself to innovative applications in drug discovery, materials engineering, and environmental chemistry. As research progresses, it is anticipated that this compound will contribute to groundbreaking advancements that address pressing challenges in these fields.
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